Cas no 7740-07-0 (1,3-Benzoxathiole, 2,2-dimethyl-)

• Product name: 1,3-Benzoxathiole, 2,2-dimethyl-
• CAS No: 7740-07-0
• MF: C₉H₁₀OS
• MW: 166.240101337433
• CID: 536146
• PubChem ID: 12272601

1,3-Benzoxathiole, 2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzoxathiole, 2,2-dimethyl-
• 2,2-dimethyl-1,3-benzoxathiole
• DTXSID60483496
• 7740-07-0
• KREIDUINHPOIDI-UHFFFAOYSA-N
• SCHEMBL13035632

• Inchi： InChI=1S/C9H10OS/c1-9(2)10-7-5-3-4-6-8(7)11-9/h3-6H,1-2H3
• InChI Key： KREIDUINHPOIDI-UHFFFAOYSA-N
• SMILES： CC1(OC2=CC=CC=C2S1)C

Computed Properties

• Exact Mass: 166.0453
• Monoisotopic Mass: 166.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxathioles